Estriol triacetate
Overview
Description
Estriol triacetate is an estrogen medication and an estrogen ester, specifically, the triacetate ester of estriol . It was never marketed and is said to be 10 times as physiologically active as estriol .
Synthesis Analysis
Estriol triacetate is synthesized from estriol . The specific synthesis process is not detailed in the available resources.
Molecular Structure Analysis
Estriol triacetate has a molecular formula of C24H30O6 and a molar mass of 414.498 g/mol . It has 6 hydrogen bond acceptors, 0 hydrogen bond donors, and 6 freely rotating bonds .
Physical And Chemical Properties Analysis
Estriol triacetate has a density of 1.2±0.1 g/cm3, a boiling point of 509.5±50.0 °C at 760 mmHg, and a flash point of 218.9±30.2 °C . It has a molar refractivity of 109.4±0.4 cm3, a polar surface area of 79 Å2, and a molar volume of 339.2±5.0 cm3 .
Scientific Research Applications
1. Immunomodulatory Potential in Autoimmune Diseases
Estriol has been studied for its potential in treating autoimmune diseases. Research indicates that estriol can significantly reduce the severity of experimental autoimmune encephalomyelitis (EAE), a model for immune responses in multiple sclerosis (MS). Estriol treatment in EAE mice increased serum antibodies and altered T-lymphocyte responses, suggesting its utility for MS and other Th1-mediated autoimmune diseases (Kim et al., 1999).
2. Hormone Measurement in Clinical Diagnostics
Estriol triacetate is used in gas chromatography for measuring free estriol in pregnancy urine. This method supports the accuracy of estriol triacetate measurements, contributing to clinical diagnostics, particularly in monitoring fetal well-being and detecting congenital diseases like Down syndrome and trisomy 18 (Sanghvi et al., 1971).
3. Role in Endocrine Functions and Fertility
Estriol's influence on endocrine functions and fertility is noteworthy. A study demonstrated that estriol administration modulates luteinizing hormone secretion in women with functional hypothalamic amenorrhea, impacting hypothalamus-pituitary function and gonadotropins secretion (Genazzani et al., 2012).
4. Metabolic Insights During Pregnancy
Research on the metabolism of estradiol during pregnancy revealed insights into the fetal and maternal metabolism of estriol. Such studies are critical in understanding hormonal dynamics during pregnancy and their effects on the fetus and mother (Gurpide et al., 1966).
5. Therapeutic Applications in Postmenopausal Women
Estriol is explored for its therapeutic applications in postmenopausal women, particularly for urogenital disorders. Studies have looked into its pharmacokinetics and clinical importance, revealing its potential in managing postmenopausal symptoms (Heimer, 1987).
6. Estriol in Water Quality and Environmental Studies
Estriol's presence in water sources has been studied for environmental impacts. Techniques like cloud point extraction and HPLC-UV are used for detecting estriol in water, which is crucial for assessing its environmental effects and potential health risks (Wang et al., 2006).
7. Effects on Mucosal Tissues
Topical estriol application and its effects on mucosal tissues like the nasal mucosa in patients with hereditary hemorrhagic telangiectasia have been examined. Such studies reveal estriol's potential for treating mucosal tissue-related conditions (Sadick et al., 2005).
Safety and Hazards
Estriol, the parent compound of Estriol triacetate, is classified as Carcinogenicity Category 1A and Reproductive Toxicity Category 1B . It may cause cancer and may damage fertility or the unborn child . It is advised to obtain special instructions before use, not to handle until all safety precautions have been read and understood, and to use personal protective equipment as required .
Mechanism of Action
Target of Action
Estriol triacetate is an estrogen medication and an estrogen ester . The primary target of estriol triacetate is the estrogen receptor, which is found in various tissues including the breast, uterine, ovarian, skin, prostate, bone, fat, and brain .
Mode of Action
Estriol triacetate interacts with the estrogen receptor, a target cell receptor. When the estrogen receptor has bound its ligand, it can enter the nucleus of the target cell and regulate gene transcription. This leads to the formation of messenger RNA (mRNA). The mRNA then interacts with ribosomes to produce specific proteins that express the effect of estriol upon the target cell .
Pharmacokinetics
It is known that the pharmacokinetics of estradiol, a similar estrogen, vary by route of administration . The bioavailability, metabolism, biological half-life, and other parameters of estradiol differ by route of administration .
Result of Action
The result of estriol triacetate’s action is the expression of specific proteins that mediate the effects of estrogens. These effects include the development and maintenance of female secondary sexual characteristics, regulation of the menstrual cycle, and preparation of the uterus for pregnancy .
properties
IUPAC Name |
[(8R,9S,13S,14S,16R,17R)-3,17-diacetyloxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-16-yl] acetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H30O6/c1-13(25)28-17-6-8-18-16(11-17)5-7-20-19(18)9-10-24(4)21(20)12-22(29-14(2)26)23(24)30-15(3)27/h6,8,11,19-23H,5,7,9-10,12H2,1-4H3/t19-,20-,21+,22-,23+,24+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKZPDNPWKHTWCC-YYTJJFCCSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1CC2C3CCC4=C(C3CCC2(C1OC(=O)C)C)C=CC(=C4)OC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)O[C@@H]1C[C@H]2[C@@H]3CCC4=C([C@H]3CC[C@@]2([C@H]1OC(=O)C)C)C=CC(=C4)OC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H30O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90945537 | |
Record name | Estriol 3,16,17-triacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90945537 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
414.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2284-32-4 | |
Record name | Estriol, triacetate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2284-32-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Estriol triacetate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002284324 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Estriol 3,16,17-triacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90945537 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Estriol triacetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | ESTRIOL TRIACETATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Y14M23K44M | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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